Cas no 2034613-32-4 (4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide
• CAS No: 2034613-32-4
• MF: C₁₈H₁₄FN₅OS
• MW: 367.400064945221
• CID: 5339029
• Update Time: 2025-06-09

4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-1H-pyrrole-2-carboxamide
• 4-(4-fluorophenyl)-N-[(1-thiophen-3-yltriazol-4-yl)methyl]-1H-pyrrole-2-carboxamide
• 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide

• Inchi： 1S/C18H14FN5OS/c19-14-3-1-12(2-4-14)13-7-17(20-8-13)18(25)21-9-15-10-24(23-22-15)16-5-6-26-11-16/h1-8,10-11,20H,9H2,(H,21,25)
• InChI Key： VMSYARYNYGXPDL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(C2=CC(=CN2)C2C=CC(=CC=2)F)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• XLogP3: 2.7
• Topological Polar Surface Area: 104

Additional information on 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide

Introduction to 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide (CAS No. 2034613-32-4)

4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide, also known by its CAS number 2034613-32-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by a complex molecular framework that includes a fluorophenyl group, a thiophene ring, and a triazole moiety, all of which contribute to its pharmacological properties.

The synthesis of 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide typically involves a multi-step process that leverages modern synthetic techniques such as click chemistry. The presence of the triazole ring, which is often formed via copper-catalyzed azide–alkyne cycloaddition (CuAAC), provides the compound with enhanced stability and bioavailability. The fluorophenyl group, on the other hand, can influence the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, research has focused on the potential therapeutic applications of this compound. Studies have shown that 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide exhibits promising activity against various biological targets. For instance, it has been reported to have potent anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies suggest that the compound may have antitumor activity, particularly against certain types of cancer cells.

The mechanism of action of 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide is not yet fully understood. However, it is believed to involve multiple pathways. The triazole moiety may interact with specific protein targets, while the fluorophenyl group could modulate receptor binding or cellular uptake. Further research is needed to elucidate the exact mechanisms by which this compound exerts its biological effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising pharmacokinetic properties. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in larger patient populations.

In addition to its potential as a therapeutic agent, 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide has also been explored as a tool compound in academic research. Its unique structure and biological activity make it a valuable probe for studying various cellular processes and signaling pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying inflammation and cancer progression.

The development of novel compounds like 4-(4-fluorophenyl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1H-pyrrole-2-carboxamide highlights the importance of interdisciplinary collaboration in medicinal chemistry. By combining expertise from synthetic organic chemistry, pharmacology, and clinical research, scientists are able to design and develop compounds with improved therapeutic profiles and reduced side effects.

In conclusion, 4-(4-fluorophenyl)-N-{[1-(thiophen-3-y l)-1H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ - , , , , , , , , , , , , , , , , -triazol - yl ] methyl } - H - pyrrole - carboxamide (CAS No. 2034613 - ) strong > represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it an exciting candidate for further research and development. As more data becomes available from ongoing clinical trials and academic studies, it is likely that this compound will continue to attract attention from both researchers and pharmaceutical companies alike. p >